Cas no 331651-90-2 (2H-1-Benzopyran-3-carbonitrile, 2-oxo-7-(phenylmethoxy)-)

• Product Name: 2H-1-Benzopyran-3-carbonitrile, 2-oxo-7-(phenylmethoxy)-
• CAS No: 331651-90-2
• MF: C₁₇H₁₁NO₃
• MW: 277.274144411087
• CID: 1455347
• Update Time: 2024-08-25

2H-1-Benzopyran-3-carbonitrile, 2-oxo-7-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carbonitrile, 2-oxo-7-(phenylmethoxy)-

• Inchi： 1S/C17H11NO3/c18-10-14-8-13-6-7-15(9-16(13)21-17(14)19)20-11-12-4-2-1-3-5-12/h1-9H,11H2
• InChI Key： ZEKACIVJKORAGT-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(OCC3=CC=CC=C3)=CC=C2C=C1C#N

Computed Properties

• Exact Mass: 277.07393

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 487.0±45.0 °C(Predicted)
• PSA: 59.32